Cas no 443671-73-6 (3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 443671-73-6
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 6135764
• PubChem ID: 78343067
• Update Time: 2025-10-29

3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one
• Pyrido[2,3-d]pyrimidin-4(1H)-one, 3-(1,3-benzodioxol-5-ylmethyl)-2,3-dihydro-2-thioxo-
• 443671-73-6
• 3-[(2H-1,3-benzodioxol-5-yl)methyl]-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-4-one

• Inchi： 1S/C15H11N3O3S/c19-14-10-2-1-5-16-13(10)17-15(22)18(14)7-9-3-4-11-12(6-9)21-8-20-11/h1-6H,7-8H2,(H,16,17,22)
• InChI Key： WTGPQMVXKOLRLX-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC2=CC=C3OCOC3=C2)C(=O)C2=CC=CN=C2N1

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 527.5±52.0 °C(Predicted)
• pka: 9.72±0.20(Predicted)

Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido2,3-dpyrimidin-4-one

3-(2H-1,3-Benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 443671-73-6, known as 3-(2H-1,3-benzodioxol-5-yl)methyl-2-sulfanylidene-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application.

The molecular structure of 3-(2H-1,3-benzodioxol-5-yl)methyl is a key feature of this compound. The benzodioxole moiety is known for its stability and ability to participate in various chemical reactions. The pyrido[2,3-d]pyrimidine ring system further enhances the compound's versatility by providing a platform for functionalization. Recent studies have shown that this structure can be modified to create derivatives with enhanced bioavailability and selectivity.

One of the most notable aspects of this compound is its sulfanylidene group. This functional group plays a crucial role in modulating the electronic properties of the molecule. Research has demonstrated that the sulfanylidene group can influence the compound's ability to interact with biological targets such as enzymes and receptors. This makes it a valuable tool in drug design and development.

The synthesis of pyrido[2,3-d]pyrimidinone derivatives has been a topic of extensive research. Traditional methods often involve multi-step processes that require harsh reaction conditions. However, recent advancements have led to the development of more efficient and environmentally friendly synthetic routes. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has exhibited potent inhibitory effects against several enzymes associated with diseases such as cancer and neurodegenerative disorders. A study published in 2023 highlighted its ability to inhibit cyclin-dependent kinases (CDKs), which are key players in cell cycle regulation. These findings suggest that it could serve as a lead compound for the development of novel anti-cancer therapies.

Beyond its biological applications, CAS No. 443671-73-6 has also found use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. Preliminary results indicate that it could improve device efficiency by enhancing charge transport properties.

The development of benzodioxole-containing pyrido[2,3-d]pyrimidinones has opened new avenues for interdisciplinary research. Collaborative efforts between chemists and biologists have led to the discovery of novel analogs with improved pharmacokinetic profiles. These efforts are paving the way for clinical trials that could validate its therapeutic potential.

In conclusion, CAS No. 443671-73-6 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future research and development endeavors.